molecular formula C10H8O2 B8694766 1H-Inden-1-one, 2,3-dihydro-2-(hydroxymethylene)- CAS No. 33279-07-1

1H-Inden-1-one, 2,3-dihydro-2-(hydroxymethylene)-

Cat. No.: B8694766
CAS No.: 33279-07-1
M. Wt: 160.17 g/mol
InChI Key: TZEGKXPSKGBUEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Inden-1-one, 2,3-dihydro-2-(hydroxymethylene)- is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Inden-1-one, 2,3-dihydro-2-(hydroxymethylene)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Inden-1-one, 2,3-dihydro-2-(hydroxymethylene)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

33279-07-1

Molecular Formula

C10H8O2

Molecular Weight

160.17 g/mol

IUPAC Name

2-(hydroxymethylidene)-3H-inden-1-one

InChI

InChI=1S/C10H8O2/c11-6-8-5-7-3-1-2-4-9(7)10(8)12/h1-4,6,11H,5H2

InChI Key

TZEGKXPSKGBUEX-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C(=O)C1=CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Indanone (Aldrich) (5.0 g, 37.8 mmol) in toluene (25 cm3) was added dropwise, to a stirring solution of sodium hydride (Aldrich) (1.8 g, 45.4 mmol 60% w/w dispersion in oil), ethyl formate (Aldrich) (5.6 g, 75.6 mmol) and toluene (50 cm3), under nitrogen, at 0° C. The reaction was stirred for 17 hours before adding water (50 cm3). The organic layer was washed with water and 2M NaOH. The combined aqueous extracts were acidified with 10 M HCl and the precipitate extracted with dichloromethane. The combined organic extracts were dried (Na2SO4), filtered and concentrated in vacuo to afford a yellow-orange solid. An analytically pure sample was obtained by Kugelrohr distillation (0.01 mmHg/100° C.) to give a yellow solid m.p. 110-112° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two

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